Cas no 32122-11-5 (Methyl 4-benzyloxybenzoate)

• Product Name: Methyl 4-benzyloxybenzoate
• CAS No: 32122-11-5
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD00017613
• CID: 88952
• PubChem ID: 299810
• Update Time: 2025-06-11

Methyl 4-benzyloxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-benzyloxybenzoate
• 4-Benzyloxybenzoic acid methyl ester
• methyl 4-(benzyloxy)benzoate
• methyl 4-phenylmethoxybenzoate
• 4-benzyloxy-benzoic acid methyl ester
• methyl 4-hydroxybenzoate benzyl ether
• methyl p-benzyloxybenzoate
• p-Benzyloxybenzoic Acid Methyl Ester
• M2180
• Methyl-4-(benzyloxy)benzoate
• SY049844
• MFCD00017613
• CHEMBL3278109
• EN300-211063
• 32122-11-5
• methyl4-(benzyloxy)benzoate
• AKOS000499187
• A821140
• MS-10995
• NSC-173137
• Z15954885
• NSC173137
• CS-0037966
• Methyl-4-benzyloxybenzoate
• DTXSID90306003
• FT-0628618
• W12481
• SR-01000512292
• SR-01000512292-1
• SCHEMBL978502
• STK730730
• DB-048158
• AG-205/15424494

• MDL： MFCD00017613
• Inchi： 1S/C15H14O3/c1-17-15(16)13-7-9-14(10-8-13)18-11-12-5-3-2-4-6-12/h2-10H,11H2,1H3
• InChI Key： ZLLQTDQOTFCCDF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)CC1C=CC=CC=1
• BRN： 2119212

Computed Properties

• Exact Mass: 242.09400
• Monoisotopic Mass: 242.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.142
• Melting Point: 97.0 to 101.0 deg-C
• Boiling Point: 372.5°Cat760mmHg
• Flash Point: 156.2°C
• Refractive Index: 1.566
• PSA: 35.53000
• LogP: 3.05220
• Solubility: Insoluble in water
• λmax: 257(MeOH)(lit.)

Methyl 4-benzyloxybenzoate Security Information

• Hazardous Material transportation number：3077
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 4-benzyloxybenzoate

Methyl 4-Benzyloxybenzoate: A Comprehensive Overview

Methyl 4-benzyloxybenzoate, also known by its CAS number 32122-11-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₁₅H₁₆O₃, has garnered attention due to its unique properties and potential applications in various industries. Recent studies have highlighted its role in advanced materials synthesis, drug delivery systems, and as a precursor for specialty chemicals.

The structure of methyl 4-benzyloxybenzoate consists of a benzoate ester group attached to a benzyl ether moiety. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it versatile for different chemical reactions. The benzoate group facilitates interactions with polar solvents, while the benzyl ether contributes to its stability under certain conditions. Researchers have explored the use of this compound in creating bio-degradable polymers, which have shown promise in sustainable packaging solutions.

In terms of synthesis, methyl 4-benzyloxybenzoate can be prepared through a variety of methods, including nucleophilic acyl substitution and esterification reactions. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly production processes. For instance, the use of enzymatic catalysts has been reported to enhance the yield and purity of the compound, reducing waste and energy consumption during manufacturing.

The application of methyl 4-benzyloxybenzoate extends beyond materials science. In the pharmaceutical industry, it has been investigated as a potential excipient for drug formulations due to its ability to improve drug solubility and bioavailability. Studies published in leading journals have demonstrated its compatibility with various active pharmaceutical ingredients (APIs), making it a promising candidate for future drug delivery systems.

Moreover, methyl 4-benzyloxybenzoate has found applications in the cosmetic industry as an ingredient in skincare products. Its ability to form stable emulsions and its mild nature on the skin have made it popular in formulations for moisturizers and anti-aging products. Recent clinical trials have shown that products containing this compound exhibit enhanced skin penetration properties, leading to improved efficacy.

The stability and reactivity of methyl 4-benzyloxybenzoate under different conditions have also been extensively studied. Research indicates that the compound exhibits good thermal stability up to moderate temperatures, making it suitable for processes involving heat treatment. Additionally, its resistance to oxidation under ambient conditions contributes to its long shelf life when stored properly.

In conclusion, methyl 4-benzyloxybenzoate (CAS No. 32122-11-5) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and favorable properties make it an invaluable component in modern chemical synthesis and product development. As research continues to uncover new potentials for this compound, its role in advancing technological innovations is expected to grow significantly.